Cas no 74853-62-6 (N-alpha,Nim-Ditrityl-L-histidine)

N-alpha,Nim-Ditrityl-L-histidine structure

74853-62-6 structure

Product Name:N-alpha,Nim-Ditrityl-L-histidine

CAS No:74853-62-6

Molecular Formula:C₄₄H₃₇N₃O₂

Molecular Weight:639.78348

MDL:MFCD00153443

CID:579999

PubChem ID:276751

N-alpha,Nim-Ditrityl-L-histidine Properties

Names and Identifiers

- 2-(tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid
- NA,NIM-DITRITYL-L-HISTIDINE
- Nα,Nim-Ditrityl-L-histidine
- TRT-HIS(TRT)-OH
- AC1L5KHU
- AC1Q5SKH
- AGN-PC-00OFUZ
- AR-1K0313
- CTK2I0787
- n,1-ditritylhistidine
- N,N'-ditrityl-L-histidine
- NSC125175
- Trt-His(Trt)
- Trt-L-His(Trt)-OH
- DTXSID60298663
- AKOS024350629
- 74853-62-6
- NSC-125175
- 2-[(triphenylmethyl)amino]-3-[1-(triphenylmethyl)imidazol-4-yl]propanoic acid
- MDL： MFCD00153443
- InChIKey： FFVVHORODDZQPF-UHFFFAOYSA-N
- Inchi： InChI=1S/C44H37N3O2/c48-42(49)41(46-43(34-19-7-1-8-20-34,35-21-9-2-10-22-35)36-23-11-3-12-24-36)31-40-32-47(33-45-40)44(37-25-13-4-14-26-37,38-27-15-5-16-28-38)39-29-17-6-18-30-39/h1-30,32-33,41,46H,31H2,(H,48,49)
- SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC(CC4=CN(C=N4)C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)C(=O)O

Computed Properties

Exact Mass: 639.28881
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 12
Monoisotopic Mass: 639.289
Heavy Atom Count: 49
Complexity: 905
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.7
Topological Polar Surface Area: 67.2Å²

Experimental Properties

LogP: 8.69160
PSA: 67.15
Refractive Index: 1.626
Boiling Point: 773.7°C at 760 mmHg
Flash Point: 421.7°C
Density: 1.13

N-alpha,Nim-Ditrityl-L-histidine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0059AI-1g	2-(tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid	74853-62-6	≥ 99% (TLC)	1g	$61.00	2025-02-21
A2B Chem LLC	AC44522-1g	2-(tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid	74853-62-6	≥ 99% (TLC)	1g	$64.00	2024-04-19
abcr	AB260163-1 g	N-alpha-N-im-Bis(trityl)-L-histidine (Trt-L-His(Trt)-OH); .	74853-62-6		1g	€124.10	2023-04-27
Ambeed	A562962-1g	Trt-his(trt)-oh	74853-62-6	98%	1g	$515.0
eNovation Chemicals LLC	Y1265923-1g	2-(tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid	74853-62-6	99% (TLC)	1g	$180	2024-06-07
TRC	N233490-250mg	N-alpha,Nim-Ditrityl-L-histidine	74853-62-6		250mg	$ 50.00	2022-06-03
SHENG KE LU SI SHENG WU JI SHU	sc-295831-1 g	Na,Nim-Ditrityl-L-histidine,	74853-62-6		1g	￥451.00	2023-07-11

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:74853-62-6)N-alpha,Nim-Ditrityl-L-histidine

Purity:99%

Quantity:1g

Price($):464.0